Cas no 89601-03-6 (2,6-Piperazinedione,4-(2-hydroxyethyl)-)
89601-03-6 structure
Product Name:2,6-Piperazinedione,4-(2-hydroxyethyl)-
CAS No:89601-03-6
MF:C6H10N2O3
MW:158.155201435089
CID:712080
PubChem ID:45099481
Update Time:2025-04-19
2,6-Piperazinedione,4-(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Piperazinedione,4-(2-hydroxyethyl)-
- 2,6-Piperazinedione,4-(2-hydroxyethyl)-(7CI)
- 4-(2-hydroxyethyl)piperazine-2,6-dione
- DTXSID20667912
- 89601-03-6
-
- Inchi: 1S/C6H10N2O3/c9-2-1-8-3-5(10)7-6(11)4-8/h9H,1-4H2,(H,7,10,11)
- InChI Key: XFGLZOQWQOHWTL-UHFFFAOYSA-N
- SMILES: OCCN1CC(NC(C1)=O)=O
Computed Properties
- Exact Mass: 158.06914219g/mol
- Monoisotopic Mass: 158.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: -1.5
- Topological Polar Surface Area: 69.6Ų
2,6-Piperazinedione,4-(2-hydroxyethyl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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